Cas no 1449010-07-4 (3-aminocyclohexyl acetate hydrochloride)

• Product Name: 3-aminocyclohexyl acetate hydrochloride
• CAS No: 1449010-07-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4600496
• Update Time: 2025-10-08

3-aminocyclohexyl acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminocyclohexyl acetate hydrochloride

• Inchi： 1S/C8H15NO2/c1-6(10)11-8-4-2-3-7(9)5-8/h7-8H,2-5,9H2,1H3
• InChI Key： MNNQEPORWXDXCV-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)CCCC(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-aminocyclohexyl acetate hydrochloride

Introduction to 3-aminocyclohexyl acetate hydrochloride (CAS No. 1449010-07-4) in Modern Chemical and Pharmaceutical Research

3-aminocyclohexyl acetate hydrochloride, identified by the chemical compound code CAS No. 1449010-07-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, characterized by its cyclohexyl backbone modified with an amino group and an acetic acid ester, has garnered attention due to its versatile applications in drug development and molecular biology studies. The hydrochloride salt form enhances its solubility, making it particularly valuable for formulation in aqueous-based systems.

The structural motif of 3-aminocyclohexyl acetate hydrochloride contributes to its unique chemical properties, which are leveraged in various scientific applications. The cyclohexyl ring provides steric bulk, influencing both the compound's solubility and its interaction with biological targets. Meanwhile, the amino group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. These features make it a valuable intermediate in the construction of pharmacophores for potential therapeutic agents.

In recent years, 3-aminocyclohexyl acetate hydrochloride has been explored in the context of developing novel bioactive molecules. Its structural framework is reminiscent of natural products and pharmacologically active compounds, suggesting potential utility in medicinal chemistry. Researchers have utilized this compound as a scaffold to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its role in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

The pharmaceutical industry has shown particular interest in 3-aminocyclohexyl acetate hydrochloride due to its potential as a precursor for drug candidates targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties conducive to treating conditions such as depression and anxiety. The ability to modify the cyclohexyl ring and the amino group allows for fine-tuning of physicochemical properties, including lipophilicity and metabolic stability, which are essential for drug efficacy and safety.

Advances in computational chemistry have further propelled the study of 3-aminocyclohexyl acetate hydrochloride. Molecular modeling techniques have been employed to predict how modifications to its structure might affect its biological activity. These simulations have guided experimental efforts, leading to the identification of promising lead compounds that could undergo further optimization. The integration of computational methods with traditional synthetic approaches has significantly accelerated the drug discovery process.

Beyond pharmaceutical applications, 3-aminocyclohexyl acetate hydrochloride finds utility in biochemical research. Its structural features make it a useful tool for studying protein-ligand interactions at an atomic level. Researchers utilize this compound in crystallographic studies to elucidate binding modes and develop inhibitors for therapeutic targets. Additionally, it serves as a building block for synthesizing peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks—highlighting its importance in biomimetic chemistry.

The synthesis of 3-aminocyclohexyl acetate hydrochloride itself is an area of active investigation. Chemists have developed efficient protocols for its preparation, often involving multi-step reactions that showcase modern synthetic methodologies. These include transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, which enable precise control over stereochemistry—a critical factor in drug design. The optimization of synthetic routes not only improves yield but also reduces costs, making large-scale production more feasible.

Environmental considerations have also influenced the development of processes for producing 3-aminocyclohexyl acetate hydrochloride sustainably. Green chemistry principles are being applied to minimize waste and reduce energy consumption during synthesis. For example, solvent-free reactions and catalytic systems that require less harsh conditions are being explored. Such innovations align with broader efforts to make pharmaceutical manufacturing more environmentally responsible while maintaining high standards of quality and purity.

The future prospects for 3-aminocyclohexyl acetate hydrochloride are promising, given its versatility and potential applications across multiple domains of chemical research. Ongoing studies aim to uncover new derivatives with enhanced properties or novel mechanisms of action. Collaborative efforts between academia and industry are likely to drive further progress, translating laboratory findings into tangible benefits for patients worldwide.

In conclusion, 3-aminocyclohexyl acetate hydrochloride (CAS No. 1449010-07-4) represents a compelling example of how structural diversity can be leveraged to develop innovative solutions in pharmaceuticals and biochemical research. Its unique combination of chemical features makes it a valuable asset for scientists working on drug discovery, molecular probes, and synthetic methodologies. As research continues to evolve, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing next-generation therapeutics.